BE“GHE Foundational & Exploratory

Check Availability & Pricing

1-Bromononane-d19: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 1-BROMONONANE-D19

Cat. No.: B1148699

CAS Number: 1219805-90-9

This technical guide provides an in-depth overview of 1-Bromononane-d19, a deuterated
analog of 1-bromononane, for researchers, scientists, and professionals in drug development.
This document outlines the compound's properties, potential applications, and relevant
technical data.

Compound Properties and Data

1-Bromononane-d19 is a saturated hydrocarbon chain with a terminal bromine atom, where all
19 hydrogen atoms have been replaced with deuterium. This isotopic labeling makes it a
valuable tool in various research applications, particularly in mass spectrometry-based studies.

Table 1: Physicochemical Properties of 1-Bromononane-d19
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Property Value Source
CAS Number 1219805-90-9 [11[2][3]
Molecular Formula CoD19Br [3]
Molecular Weight 226.27 g/mol [3]
Appearance Neat [3]
Nonane-
1!111121213131414151516161717181
Synonyms [3]

8,9,9-d19; 9-Bromononane-
d19; 1-Nonyl-d19 bromide

Table 2: Technical Data for 1-Bromononane (Non-deuterated analog)

Note: Specific experimental data for the deuterated form is limited. The following data for the
non-deuterated analog (CAS: 693-58-3) is provided for reference.

Property Value Source
Boiling Point 201 °C (lit.) [41[5]
Density 1.084 g/mL at 25 °C (lit.) [41[6]
Refractive Index n20/D 1.454 (lit.) [4]
Flash Point 90 °C

Solubility Insoluble in water. [51[7]

Potential Applications in Research and
Development

Deuterated compounds, such as 1-Bromononane-d19, are primarily utilized to enhance
pharmacokinetic profiles and to investigate metabolic pathways of drug candidates. The
replacement of hydrogen with deuterium creates a stronger carbon-deuterium bond, which can
slow down metabolic processes at the site of deuteration.[1][8][9]
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Metabolic Stability and Pharmacokinetic Studies

1-Bromononane-d19 can be used as a stable isotope-labeled internal standard in quantitative
proteomics and drug metabolism studies.[10][11][12][13][14] Its distinct mass allows for precise
quantification in complex biological matrices when analyzed by mass spectrometry. The nonyl
chain provides a lipophilic tail, which can be incorporated into various molecules to probe their
interaction with biological membranes and metabolic enzymes.

Organic Synthesis and Drug Discovery

As a deuterated alkyl halide, 1-Bromononane-d19 serves as a building block in organic
synthesis to introduce a deuterated nonyl group into a target molecule.[1][8] This can be
particularly useful in the development of new chemical entities where altering the metabolic fate
of a long alkyl chain is desirable to improve drug efficacy or reduce toxicity.[1][8]

Experimental Methodologies

While specific experimental protocols for the use of 1-Bromononane-d19 are not readily
available in the public domain, its application would follow standard procedures for similar
stable isotope-labeled compounds in mass spectrometry and metabolic studies.

General Workflow for Use as an Internal Standard

The following diagram illustrates a generalized workflow for the application of a deuterated
compound as an internal standard in a quantitative proteomics experiment.

Caption: General workflow for using a deuterated internal standard.

Safety and Handling

For the non-deuterated 1-bromononane, it is indicated as being very toxic to aquatic life.[4][7]
Users should handle 1-Bromononane-d19 in a well-ventilated area and use appropriate
personal protective equipment, including gloves and safety glasses.[5] For detailed safety
information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Synthesis
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Detailed synthesis protocols for 1-Bromononane-d19 are not widely published. However, a
common method for synthesizing alkyl halides is through the reaction of the corresponding
alcohol with a hydrobromic or other brominating agent. Therefore, the synthesis of 1-
Bromononane-d19 would likely involve the bromination of nonanol-d19. The deuterated
starting material, nonanol-d19, can be prepared through various deuteration methods of the
corresponding non-deuterated alcohol, often using D20 as the deuterium source.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Bromononane-d19: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1148699#1-bromononane-d19-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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